![molecular formula C14H21NO2 B6216377 tert-butyl 6-ethynyl-2-azabicyclo[2.2.2]octane-2-carboxylate, Mixture of diastereomers CAS No. 2742660-91-7](/img/no-structure.png)
tert-butyl 6-ethynyl-2-azabicyclo[2.2.2]octane-2-carboxylate, Mixture of diastereomers
Overview
Description
The compound is a derivative of the 8-azabicyclo[3.2.1]octane scaffold, which is the central core of the family of tropane alkaloids . These alkaloids display a wide array of interesting biological activities .
Synthesis Analysis
Research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide across the years . Most of the approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 6-ethynyl-2-azabicyclo[2.2.2]octane-2-carboxylate, Mixture of diastereomers involves the following steps:", "Starting Materials": [ "2-azabicyclo[2.2.2]oct-5-ene", "tert-butyl 2-bromoacetate", "sodium hydride", "acetylene gas", "diethyl ether", "methanol", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: tert-butyl 2-bromoacetate is reacted with 2-azabicyclo[2.2.2]oct-5-ene in the presence of sodium hydride and diethyl ether to form tert-butyl 6-bromo-2-azabicyclo[2.2.2]octane-2-carboxylate.", "Step 2: tert-butyl 6-bromo-2-azabicyclo[2.2.2]octane-2-carboxylate is reacted with acetylene gas in the presence of palladium catalyst and methanol to form tert-butyl 6-ethynyl-2-azabicyclo[2.2.2]octane-2-carboxylate.", "Step 3: The mixture of diastereomers is obtained by treating tert-butyl 6-ethynyl-2-azabicyclo[2.2.2]octane-2-carboxylate with sodium hydroxide and water." ] } | |
CAS RN |
2742660-91-7 |
Molecular Formula |
C14H21NO2 |
Molecular Weight |
235.3 |
Purity |
95 |
Origin of Product |
United States |
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